(6-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone

• Molecular Formula: C25H25F3N4O
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C25H25F3N4O/c26-25(27,28)20-7-4-8-21(15-20)30-11-13-31(14-12-30)24(33)22-17-32-16-19(9-10-23(32)29-22)18-5-2-1-3-6-18/h1-8,15,17,19H,9-14,16H2
• InChI Key: LOVYEUXMYOSZOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC(=CN2CC1C3=CC=CC=C3)C(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F

Description

(6-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is a useful research compound. Its molecular formula is C25H25F3N4O and its molecular weight is 454.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TBTU (276 mg; 0.86 mmol) and N-methylmorpholine (237 μl; 218 mg; 2.15 mmol) were added to a solution of 6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (200 mg; 0.72 mmol) in DMF (1 ml). The reaction mixture was stirred vigorously for 30 min at room temperature and then 1-(3-trifluoromethylphenyl)piperazine (162 μl; 198 mg; 0.86 mmol) was added. The reaction mixture was stirred for 4 h at room temperature, then poured onto water and extracted with chloroform. The organic phase was dried over MgSO4, filtered and concentrated to small volume. The raw product was purified by column chromatography on silica gel (chloroform). Yield: 191 mg (59%).